Cas no 2227853-82-7 ((1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• CAS No: 2227853-82-7
• MF: C₁₀H₇F₄NO
• MW: 233.162296533585
• CID: 6326814
• PubChem ID: 165971581
• Update Time: 2025-05-20

(1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• EN300-1970701
• 2227853-82-7

• Inchi： 1S/C10H7F4NO/c11-6-2-1-3-7-8(6)5(4-15-7)9(16)10(12,13)14/h1-4,9,15-16H/t9-/m1/s1
• InChI Key： BYSANVZMASLUBK-SECBINFHSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 233.04637650g/mol
• Monoisotopic Mass: 233.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Additional information on (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol

Chemical Profile of (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 2227853-82-7)

(1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol, identified by its CAS number 2227853-82-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chiral center and fluoro-substituted aromatic ring system, exhibits unique structural and functional properties that make it a promising candidate for further research and development in drug discovery.

The compound's structure consists of a trifluoromethyl group attached to an ethanol moiety, which is further linked to a fluorinated indole ring. The presence of both fluorine atoms and a stereocenter imparts distinct electronic and steric characteristics to the molecule. These features are particularly valuable in medicinal chemistry, where fluorine atoms are often incorporated into drug molecules to enhance metabolic stability, bioavailability, and binding affinity.

In recent years, there has been a surge in research focusing on indole derivatives due to their diverse biological activities. Indole compounds are well-known for their roles in various physiological processes and have been extensively studied for their potential in treating neurological disorders, cancer, and infectious diseases. The specific modification of the indole ring with a fluoro substituent at the 4-position further enhances its pharmacological profile, making it an attractive scaffold for designing novel therapeutic agents.

The stereochemistry of the compound, as indicated by the (1R) configuration at the chiral center, is another critical aspect that influences its biological behavior. Chiral drugs often exhibit different pharmacological effects depending on their stereochemical configuration, highlighting the importance of precise stereochemical control in drug design. The (1R)-configuration of (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol may play a crucial role in determining its interaction with biological targets and overall efficacy.

Current research in the field of fluorinated indole derivatives has revealed several promising applications. For instance, studies have shown that certain fluorinated indoles exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, these compounds have demonstrated significant activity against various cancer cell lines by inhibiting critical enzymes and pathways associated with tumor growth and progression. The structural features of (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol align well with these findings, suggesting potential therapeutic benefits in similar contexts.

The trifluoromethyl group present in the molecule is another key feature that contributes to its pharmacological potential. Trifluoromethyl groups are frequently found in bioactive molecules due to their ability to enhance lipophilicity, metabolic stability, and binding affinity. In particular, trifluoromethylated compounds have shown remarkable efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems. The incorporation of this moiety into (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol may contribute to its potential as a therapeutic agent for such conditions.

Furthermore, the ethanol side chain in the compound provides a versatile platform for further chemical modifications. Ethanol chains can be easily functionalized to introduce additional pharmacophores or improve solubility properties. This flexibility allows researchers to tailor the molecule's properties for specific biological targets or drug delivery systems. Such modifications are essential for optimizing drug candidates throughout the development process, from preclinical studies to clinical trials.

In conclusion, (1R)-2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-oL (CAS No. 2227853-82-) is a structurally complex and pharmacologically intriguing compound with significant potential in the field of pharmaceutical chemistry. Its unique combination of fluorinated aromatic rings, chiral center, and trifluoromethyl group makes it a valuable scaffold for designing novel therapeutic agents. Ongoing research into fluorinated indole derivatives suggests that this compound may have applications in treating various diseases, particularly those involving inflammation and cancer. As further studies are conducted exploring its biological activities and pharmacokinetic properties, (1R)-2R;22;22-trifluor-o; 12;12-(4-fluor-o; H-indoL3-yI)ethan-l-oL is poised to make significant contributions to the development of new medicines.